Cas no 1251417-93-2 (2-(4-Fluorobenzenesulfonamido)-N'-hydroxyethanimidamide)

• Product Name: 2-(4-Fluorobenzenesulfonamido)-N'-hydroxyethanimidamide
• CAS No: 1251417-93-2
• MF: C₈H₁₀FN₃O₃S
• MW: 247.246703624725
• CID: 5054527
• PubChem ID: 71756836
• Update Time: 2025-05-26

2-(4-Fluorobenzenesulfonamido)-N'-hydroxyethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorobenzenesulfonamido)-N'-hydroxyethanimidamide
• NE50524
• 2-[(4-fluorophenyl)sulfonylamino]-N'-hydroxyethanimidamide
• 2-(4-Fluorobenzenesulfonamido)-N'-hydroxyethanimidamide

• Inchi： 1S/C8H10FN3O3S/c9-6-1-3-7(4-2-6)16(14,15)11-5-8(10)12-13/h1-4,11,13H,5H2,(H2,10,12)
• InChI Key： VJPBRXUCSHGMLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC/C(=N/O)/N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 344
• XLogP3: 0.2
• Topological Polar Surface Area: 113

Additional information on 2-(4-Fluorobenzenesulfonamido)-N'-hydroxyethanimidamide

Recent Advances in the Study of 2-(4-Fluorobenzenesulfonamido)-N'-hydroxyethanimidamide (CAS: 1251417-93-2)

The compound 2-(4-Fluorobenzenesulfonamido)-N'-hydroxyethanimidamide (CAS: 1251417-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(4-Fluorobenzenesulfonamido)-N'-hydroxyethanimidamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to specific enzymes and receptors, particularly those involved in inflammatory and oncogenic pathways. These in silico studies have been complemented by in vitro assays, which demonstrate the compound's inhibitory effects on key molecular targets.

One of the most promising findings is the compound's potential as a histone deacetylase (HDAC) inhibitor. HDACs play a critical role in epigenetic regulation, and their dysregulation is implicated in various cancers and neurodegenerative diseases. Preliminary data suggest that 2-(4-Fluorobenzenesulfonamido)-N'-hydroxyethanimidamide exhibits selective inhibition of HDAC isoforms, making it a candidate for further development as an anti-cancer or neuroprotective agent.

In addition to its HDAC inhibitory activity, recent research has explored the compound's anti-inflammatory properties. In vivo studies using murine models of rheumatoid arthritis have shown that the compound significantly reduces pro-inflammatory cytokine levels and attenuates joint inflammation. These findings highlight its potential as a dual-function therapeutic agent, capable of addressing both inflammatory and epigenetic components of complex diseases.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile. Current research is focused on structural modifications to improve its metabolic stability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development, with the goal of initiating clinical trials in the near future.

In conclusion, 2-(4-Fluorobenzenesulfonamido)-N'-hydroxyethanimidamide represents a versatile and promising candidate in the field of medicinal chemistry. Its dual mechanisms of action and potential applications in oncology and immunology make it a compound of significant interest. Continued research and development efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.